Cas no 1878977-34-4 (2,2-Difluoro-3-(1,4-oxazepan-4-yl)propan-1-amine)

• Product Name: 2,2-Difluoro-3-(1,4-oxazepan-4-yl)propan-1-amine
• CAS No: 1878977-34-4
• MF: C₈H₁₆F₂N₂O
• MW: 194.222249031067
• CID: 5701903
• PubChem ID: 130600949
• Update Time: 2025-05-21

2,2-Difluoro-3-(1,4-oxazepan-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-790056
• 1878977-34-4
• 2,2-Difluoro-3-(1,4-oxazepan-4-yl)propan-1-amine
• 1,4-Oxazepine-4(5H)-propanamine, β,β-difluorotetrahydro-

• Inchi： 1S/C8H16F2N2O/c9-8(10,6-11)7-12-2-1-4-13-5-3-12/h1-7,11H2
• InChI Key： FJLPOUDMXRDBRH-UHFFFAOYSA-N
• SMILES： C(N1CCOCCC1)C(F)(F)CN

Computed Properties

• Exact Mass: 194.12306946g/mol
• Monoisotopic Mass: 194.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.109±0.06 g/cm3(Predicted)
• Boiling Point: 273.0±40.0 °C(Predicted)
• pka: 6.99±0.30(Predicted)

Additional information on 2,2-Difluoro-3-(1,4-oxazepan-4-yl)propan-1-amine

Introduction to 2,2-Difluoro-3-(1,4-oxazepan-4-yl)propan-1-amine (CAS No. 1878977-34-4)

2,2-Difluoro-3-(1,4-oxazepan-4-yl)propan-1-amine, identified by its CAS number 1878977-34-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural incorporation of both fluorine atoms and an oxazepane ring, which are known to enhance its pharmacological properties. The presence of these functional groups makes it a promising candidate for further exploration in drug development, particularly in the design of novel therapeutic agents.

The structure of 2,2-Difluoro-3-(1,4-oxazepan-4-yl)propan-1-amine is notable for its dual functionality. The difluoro substitution at the 2-position of the propanamine backbone introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. Meanwhile, the 1,4-oxazepan-4-yl moiety provides a rigid bicyclic framework that can influence the conformational flexibility and interactions with biological targets. Such structural features are often exploited in medicinal chemistry to optimize drug-like properties such as solubility, metabolic stability, and target specificity.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced bioavailability and metabolic stability. The fluorine atoms in 2,2-Difluoro-3-(1,4-oxazepan-4-yl)propan-1-amine contribute to these desirable characteristics by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This has made the compound a valuable scaffold for designing small-molecule inhibitors and activators targeting various biological pathways.

The oxazepane ring in this compound is another key feature that has been extensively studied in medicinal chemistry. Oxazepanes are known for their ability to mimic the binding pockets of enzymes and receptors due to their structural similarity to piperidine and pyrrolidine moieties. This property has led to the development of several oxazepane-based drugs with therapeutic effects ranging from antipsychotic to anticonvulsant activities. The incorporation of an oxazepane ring into 2,2-Difluoro-3-(1,4-oxazepan-4-yl)propan-1-amine not only enhances its binding affinity but also provides a platform for further derivatization to explore new pharmacological profiles.

Current research in the field of drug discovery has highlighted the importance of structure-based drug design. Computational methods such as molecular docking and virtual screening have been instrumental in identifying potential hits like 2,2-Difluoro-3-(1,4-oxazepan-4-yll)propan-l-am ine (CAS No. 1878977 34 4). These techniques allow researchers to predict how a molecule will interact with biological targets at the atomic level, thereby accelerating the drug development process. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways, making it a promising candidate for further investigation.

The synthesis of 2,2-Difluoro 3 (14 oxazepan 44 yl) propan l am ine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms often poses challenges due to their high reactivity and sensitivity to reaction conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine into complex molecules with greater precision. Techniques such as nucleophilic substitution reactions and transition-metal-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently.

Once synthesized, the characterization of 1878977 34 4 is crucial for understanding its physicochemical properties and potential biological activity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to confirm the structure and purity of the compound. Additionally, computational studies can provide insights into its electronic properties and potential interactions with biological targets.

The pharmacological evaluation of CAS No 1878977 34 4 is an essential step in determining its therapeutic potential. In vitro assays are typically performed to assess its activity against relevant enzymes or receptors. These assays can provide preliminary evidence of efficacy before moving on to more complex preclinical studies. If initial results are promising, further investigation using animal models may be conducted to evaluate safety and efficacy in a living system.

One area where this compound shows particular promise is in the treatment of neurological disorders. Oxazepane-based drugs have shown efficacy in conditions such as epilepsy and anxiety disorders due to their ability to modulate neurotransmitter systems. The additional fluorine substitution may enhance these effects by improving blood-brain barrier penetration or prolonging receptor binding time. Further research is needed to fully elucidate its potential applications in neurology.

Another emerging application for compounds like 1878977 34 4 is in oncology research. Fluorinated molecules have been increasingly used as anticancer agents due to their ability to interfere with DNA replication and repair mechanisms. The structural features of this compound make it a candidate for developing novel chemotherapeutic agents that target specific cancer pathways while minimizing side effects on healthy cells.

The development of new drugs is a complex process that requires collaboration across multiple disciplines including chemistry biology pharmacology and computer science By leveraging advances in synthetic chemistry computational methods and high-throughput screening researchers can accelerate the discovery pipeline The study of compounds like Difluoro 3 (14 oxazepan yl) propan l am ine CAS No 1878977 34 4 exemplifies how interdisciplinary approaches can lead to innovative therapeutic solutions